Cas no 1891876-53-1 (1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine
• CAS No: 1891876-53-1
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5766111
• PubChem ID: 117398435
• Update Time: 2025-05-26

1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1891876-53-1
• EN300-1920660
• [1-(3-bromo-5-fluorophenyl)cyclobutyl]methanamine
• 1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine

• Inchi： 1S/C11H13BrFN/c12-9-4-8(5-10(13)6-9)11(7-14)2-1-3-11/h4-6H,1-3,7,14H2
• InChI Key： YYLZEARICRLHTD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CN)CCC1)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine

Chemical Profile of 1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine (CAS No. 1891876-53-1)

1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1891876-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutylmethanamine core appended with a brominated and fluorinated aromatic ring system. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its potential interactions with biological targets and its ability to serve as a precursor in the synthesis of more complex pharmacophores.

The bromo and fluoro substituents on the aromatic ring are strategically positioned to modulate the electronic properties and steric environment of the molecule. These functional groups are known to enhance binding affinity and selectivity when incorporated into drug molecules, making them valuable in the design of small-molecule inhibitors or activators. The cyclobutylmethanamine moiety, on the other hand, introduces a rigid cyclic structure that can improve metabolic stability and oral bioavailability, which are critical factors in the development of therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that target central nervous system (CNS) disorders, pain management, and inflammation. The structural motif of 1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine aligns well with these therapeutic areas. For instance, studies have shown that analogs containing similar cyclobutylamine scaffolds exhibit potential as monoamine oxidase (MAO) inhibitors, which are used in the treatment of depression and neurodegenerative diseases. The presence of both bromo and fluoro substituents may further enhance the pharmacological properties by improving solubility and binding interactions with biological targets.

Moreover, the compound’s potential as an intermediate in medicinal chemistry has not gone unnoticed. Researchers have been exploring its utility in synthesizing more complex molecules with tailored biological activities. For example, derivatives of this compound have been investigated for their anti-inflammatory properties, leveraging the known interactions between halogenated aromatic compounds and inflammatory pathways. The cyclobutyl group provides a stable backbone for further functionalization, allowing chemists to attach various pharmacophores while maintaining structural integrity.

The synthesis of 1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include bromination and fluorination of a precursor aromatic ring, followed by nucleophilic addition to introduce the cyclobutylmethanamine group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies for biological activity.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like 1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine. By systematically modifying various functional groups and studying their impact on biological activity, researchers can identify lead compounds with enhanced efficacy and reduced toxicity. Computational modeling techniques have also played a crucial role in predicting how different structural modifications will affect binding affinity and pharmacokinetic properties.

The potential applications of this compound extend beyond CNS disorders and inflammation. Preliminary studies suggest that it may also have utility in oncology, where halogenated aromatic compounds are increasingly recognized for their ability to modulate signaling pathways involved in cancer growth and progression. The cyclobutylmethanamine core is particularly interesting because it can be easily modified to target specific enzymes or receptors implicated in various diseases.

In conclusion, 1-(3-bromo-5-fluorophenyl)cyclobutylmethanamine (CAS No. 1891876-53-1) represents a promising chemical entity with diverse therapeutic potential. Its unique structural features make it an attractive scaffold for further medicinal chemistry exploration, particularly in the areas of CNS disorders, inflammation, and oncology. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain at the forefront of drug discovery efforts.